Cas no 955638-24-1 (N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide)

• Product Name: N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide
• CAS No: 955638-24-1
• MF: C₁₉H₁₈F₂N₂O₃S
• MW: 392.419630527496
• CID: 5981674
• PubChem ID: 16944211
• Update Time: 2025-10-29

N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide
• N-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]-2,4-difluorobenzenesulfonamide
• 955638-24-1
• AKOS024647481
• F2417-0543
• N-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzenesulfonamide

• Inchi： 1S/C19H18F2N2O3S/c20-15-4-6-18(17(21)10-15)27(25,26)22-16-5-3-12-7-8-23(11-14(12)9-16)19(24)13-1-2-13/h3-6,9-10,13,22H,1-2,7-8,11H2
• InChI Key： BVAMPRAEUSSTEH-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(C(C2CC2)=O)C3)(=O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 392.10061994g/mol
• Monoisotopic Mass: 392.10061994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide

N-(2-Cyclopropanecarbonyl-1,2,3,4-Tetrahydroisoquinolin-7-Yl)-2,4-Difluorobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 955638-24-1, known as N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex structure, which includes a tetrahydroisoquinoline moiety and a sulfonamide group. The presence of the cyclopropane ring and the difluorobenzene substituent further adds to its structural complexity and potential biological activity.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The 2-cyclopropanecarbonyl substituent in this molecule is particularly interesting as it introduces a rigid and strained structure that can enhance binding affinity to specific protein pockets. This feature makes the compound a promising candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases.

The sulfonamide group in the molecule plays a crucial role in its pharmacological properties. Sulfonamides are known for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's solubility and permeability. Additionally, the 2,4-difluorobenzene substituent contributes to the molecule's lipophilicity and stability. These properties are essential for designing drugs with optimal pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to construct the complex structure of this molecule. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of biological activity, this compound has shown potential as a kinase inhibitor. Kinases are key enzymes involved in cell signaling pathways, and their dysregulation is implicated in numerous diseases. The ability of this compound to inhibit specific kinases suggests its potential as a lead molecule for drug development.

Moreover, computational studies have provided valuable insights into the molecular interactions of this compound with its target proteins. Molecular docking simulations have revealed that the tetrahydroisoquinoline ring forms critical interactions with the active site of the kinase enzyme. The cyclopropane ring further stabilizes these interactions through hydrophobic contacts and π–π stacking effects.

The unique combination of structural features in this compound makes it a valuable tool for studying protein-ligand interactions at the molecular level. Researchers are currently exploring its potential as a probe for structural biology studies using techniques such as X-ray crystallography and cryo-electron microscopy.

In conclusion, N-(2-cyclopropanecarbonyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-2,4-difluorobenzene-1-sulfonamide represents a significant advancement in medicinal chemistry. Its complex structure and promising biological activity make it a compelling candidate for further research and development in therapeutic applications.